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Compound of Interest

Compound Name: Avinza

Cat. No.: B8383307 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical substances is a critical component of laboratory safety and regulatory

compliance. Avinza, an extended-release capsule containing morphine sulfate, is a Schedule II

controlled substance requiring stringent handling and disposal protocols to prevent diversion,

misuse, and environmental contamination.[1] This document provides essential, step-by-step

guidance for the safe and compliant disposal of Avinza in a laboratory setting.

Immediate Safety and Disposal Recommendations
The U.S. Food and Drug Administration (FDA) has identified Avinza as a medication that can

be especially harmful, and in some cases fatal, with just one dose if used by someone other

than the person for whom it was prescribed.[2] Due to this high risk, the FDA includes Avinza
on its "flush list."[2][3] This recommendation is made to immediately and permanently remove

the risk of harm.[4]

However, in a research or laboratory setting, disposal procedures must also align with

Environmental Protection Agency (EPA) and Drug Enforcement Administration (DEA)

regulations for pharmaceutical waste.[5][6][7]

Quantitative Disposal Guidelines Summary
While specific quantitative data on disposal efficacy is not readily available in public literature,

the following table summarizes the recommended disposal methods and their intended

applications for Avinza.
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Disposal Method
Recommended Use
Case

Key
Considerations

Regulatory Bodies

DEA-Registered

Reverse Distributor

Primary method for

research facilities.

Ensures a secure

chain of custody for

controlled substances.

Manages the return of

unused or expired

medications to the

manufacturer.

DEA, EPA

Flushing

FDA-recommended

for household disposal

when take-back is not

available.[2][3][4]

Prevents accidental

ingestion and misuse.

[1] The FDA believes

the risk of harm from

accidental exposure

far outweighs potential

environmental risks.[3]

FDA

Drug Take-Back

Programs

Alternative for unused

medication disposal.

Often located at

pharmacies and law

enforcement facilities.

[8][9]

DEA

Incineration
For hazardous

pharmaceutical waste.

Must be conducted at

a permitted hazardous

waste facility.

EPA

Detailed Disposal Protocols
Adherence to established protocols is mandatory for the disposal of Avinza in a research

environment. The following step-by-step procedures outline the appropriate actions.

Protocol 1: Disposal via a DEA-Registered Reverse Distributor

This is the preferred and most compliant method for laboratory settings.

Segregation: Isolate all expired, unused, or unwanted Avinza from active inventory.
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Documentation: Maintain meticulous records of the drug, including the quantity,

concentration, and date of segregation for disposal. This is crucial for DEA compliance.

Contact a Reverse Distributor: Engage a DEA-registered reverse distributor that handles

Schedule II substances.

Packaging and Shipping: Follow the specific instructions provided by the reverse distributor

for packaging and shipping the Avinza. This will typically involve using specific containers

and labeling.

Record of Disposal: Obtain and retain all documentation from the reverse distributor, such as

DEA Form 41, which confirms the destruction of the controlled substance.[6]

Protocol 2: On-Site Destruction (If Permitted and Equipped)

Some facilities may be authorized to destroy controlled substances on-site. This requires strict

adherence to DEA regulations.

Verification of Authorization: Confirm that your facility is registered with the DEA to destroy

controlled substances and that your methods comply with all federal and state regulations.

Witnessing: The destruction process must be witnessed by at least two authorized

employees.

Destruction Method: The chosen method must render the morphine sulfate non-retrievable.

This is often achieved through incineration.

Documentation: Complete DEA Form 41, detailing the substance, quantity, and method of

destruction, along with the signatures of the two witnesses.

Record Keeping: Retain the completed Form 41 for a minimum of two years.

Protocol 3: Flushing (Emergency or Household Situations)

While flushing is recommended by the FDA for households to prevent immediate harm, it is

generally not the primary method for routine laboratory disposal due to environmental

considerations and the availability of more controlled disposal streams.[4][7][10] However, in a
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situation where there is an immediate risk of diversion or accidental exposure and no other

disposal method is available, flushing is the advised course of action.

Immediate Action: If a situation necessitates immediate disposal to prevent harm, locate a

toilet.

Disposal: Empty the contents of the Avinza capsules directly into the toilet.

Flushing: Flush the toilet to dispose of the medication.

Documentation: Record the circumstances, quantity, and reason for this emergency disposal

in laboratory records.

Logical Workflow for Avinza Disposal
The following diagram illustrates the decision-making process for the proper disposal of Avinza
in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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